
An In-depth Technical Guide to
Benzamidomethyl Benzoate: Structure,

Synthesis, and Characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Benzamidomethyl benzoate

CAS No.: 61652-83-3

Cat. No.: B14556036

Get Quote

This guide provides a comprehensive technical overview of Benzamidomethyl Benzoate, a

compound situated at the intersection of amide and ester chemistry. Designed for researchers,

scientists, and professionals in drug development, this document delves into the molecule's

structural and chemical properties, outlines a proposed synthetic pathway, and predicts its

characteristic spectral data.

Introduction and Molecular Overview
Benzamidomethyl benzoate, with the putative chemical structure C₆H₅CONHCH₂OCOC₆H₅,

is an organic molecule that incorporates both a benzamide and a benzoate functional group

linked by a methylene bridge. This unique arrangement suggests a molecule with interesting

chemical properties and potential applications in areas such as organic synthesis, materials

science, and pharmacology. The presence of the N-acyloxymethyl amide moiety is of particular

interest, as this functional group can act as a bioisostere or a prodrug linker in medicinal

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14556036#bc-rfq
https://www.benchchem.com/product/b14556036/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-benzamidomethyl-benzoate-structure-synthesis-and-characterization
https://www.benchchem.com/product/b14556036/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-benzamidomethyl-benzoate-structure-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula and Properties
Based on its proposed structure, the key properties of Benzamidomethyl benzoate can be

tabulated as follows:

Property Value

Molecular Formula C₁₅H₁₃NO₃

Molecular Weight 255.27 g/mol

IUPAC Name (Benzoylamino)methyl benzoate

CAS Number Not assigned or not publicly available

Chemical Structure and Isomerism
The chemical structure of Benzamidomethyl benzoate features a central methylene group

bonded to the nitrogen of a benzamide and the oxygen of a benzoate ester. This N-CH₂-O

linkage is the defining characteristic of the molecule.

Caption: Chemical structure of Benzamidomethyl benzoate.

Proposed Synthesis Protocol
While a specific, documented synthesis for Benzamidomethyl benzoate is not readily found in

the literature, a plausible route can be designed based on established organic chemistry

principles for the formation of N-acyloxymethyl amides. A two-step process is proposed,

starting from benzamide.

Step 1: Synthesis of N-(chloromethyl)benzamide
This initial step involves the chloromethylation of benzamide. This can be achieved by reacting

benzamide with formaldehyde and hydrogen chloride.

Experimental Protocol:

To a solution of benzamide (1 eq.) in a suitable solvent such as 1,4-dioxane, add

paraformaldehyde (1.2 eq.).
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Bubble dry hydrogen chloride gas through the stirred mixture at room temperature.

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Upon completion, the reaction mixture is concentrated under reduced pressure to yield crude

N-(chloromethyl)benzamide.

Step 2: Synthesis of Benzamidomethyl benzoate
The second step is a nucleophilic substitution reaction where the chloride of N-

(chloromethyl)benzamide is displaced by a benzoate salt.

Experimental Protocol:

Dissolve the crude N-(chloromethyl)benzamide from Step 1 in a polar aprotic solvent like

dimethylformamide (DMF).

Add sodium benzoate (1.1 eq.) to the solution.

Heat the reaction mixture to 60-80 °C and stir until TLC analysis indicates the completion of

the reaction.

Cool the reaction mixture and pour it into water to precipitate the product.

Collect the solid product by filtration, wash with water, and dry.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water).
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Caption: Proposed two-step synthesis workflow for Benzamidomethyl benzoate.

Predicted Spectroscopic Characterization
The structural confirmation of the synthesized Benzamidomethyl benzoate would rely on a

combination of spectroscopic techniques. Below are the predicted key spectral features based

on the analysis of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Spectrum
Predicted Chemical Shift (δ,

ppm)
Assignment

¹H NMR 7.2 - 8.2

Multiplets, Aromatic protons of

benzamide and benzoate

moieties

~9.0
Broad singlet, Amide N-H

proton

~5.5
Singlet, Methylene (-CH₂-)

protons

¹³C NMR ~167 Carbonyl carbon of the amide

~165 Carbonyl carbon of the ester

127 - 135 Aromatic carbons

~70 Methylene (-CH₂-) carbon

Note: Predicted chemical shifts are relative to TMS and can vary based on the solvent used.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Vibration Mode Functional Group

~3300 N-H stretch Amide

3100-3000 C-H stretch (aromatic) Aromatic rings

~1720 C=O stretch (ester) Benzoate ester

~1660 C=O stretch (amide I band) Benzamide

~1540 N-H bend (amide II band) Benzamide

1250-1000 C-O stretch Ester

Mass Spectrometry (MS)
In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be expected at

an m/z of 255. Key fragmentation patterns would likely involve the cleavage of the ester and
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amide bonds, leading to characteristic fragment ions such as:

m/z 121: Benzamide fragment [C₆H₅CONH₂]⁺

m/z 121: Benzoic acid fragment [C₆H₅COOH]⁺ (from rearrangement)

m/z 105: Benzoyl cation [C₆H₅CO]⁺

m/z 77: Phenyl cation [C₆H₅]⁺

Potential Applications and Future Research
The bifunctional nature of Benzamidomethyl benzoate suggests several potential areas of

application that warrant further investigation:

Medicinal Chemistry: The N-acyloxymethyl amide linkage can be susceptible to enzymatic

cleavage in vivo, making it a candidate for use as a prodrug linker to improve the

pharmacokinetic properties of a parent drug molecule.

Polymer Science: The molecule could serve as a monomer or a building block for the

synthesis of novel polymers with unique thermal and mechanical properties.

Organic Synthesis: The reactivity of the amide and ester groups could be exploited in various

organic transformations.

Future research should focus on the successful synthesis and purification of

Benzamidomethyl benzoate, followed by a thorough experimental characterization to confirm

its structure and explore its chemical reactivity and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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